Cas no 1956382-46-9 (4-(6-(Hydroxymethyl)pyridin-2-yl)hexanenitrile)

• Product Name: 4-(6-(Hydroxymethyl)pyridin-2-yl)hexanenitrile
• CAS No: 1956382-46-9
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 4780077
• Update Time: 2025-08-02

4-(6-(Hydroxymethyl)pyridin-2-yl)hexanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(6-(Hydroxymethyl)pyridin-2-yl)hexanenitrile

• Inchi： 1S/C12H16N2O/c1-2-10(5-4-8-13)12-7-3-6-11(9-15)14-12/h3,6-7,10,15H,2,4-5,9H2,1H3
• InChI Key： OCOGPOZPPDWIFP-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(C(CC)CCC#N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 4-(6-(Hydroxymethyl)pyridin-2-yl)hexanenitrile

Introduction to 4-(6-(Hydroxymethylpyridin-2-yl)hexanenitrile and Its Significance in Modern Chemical Research

4-(6-(Hydroxymethylpyridin-2-yl)hexanenitrile), with the CAS number CAS No. 1956382-46-9, is a compound that has garnered significant attention in the field of chemical and biomedical research. This molecule, characterized by its unique structural and functional properties, represents a promising candidate for various applications, particularly in the development of novel pharmaceuticals and agrochemicals. The compound's intricate structure, featuring a pyridine ring substituted with a hydroxymethyl group and connected to a hexanenitrile moiety, provides a versatile platform for further chemical modifications and biological investigations.

The relevance of 4-(6-(Hydroxymethylpyridin-2-yl)hexanenitrile) is underscored by its potential role in addressing some of the most pressing challenges in modern medicine. Recent studies have highlighted its utility as a key intermediate in the synthesis of bioactive molecules, including those with antimicrobial and anti-inflammatory properties. The presence of the hydroxymethyl group on the pyridine ring not only enhances the compound's solubility but also allows for further functionalization, making it an attractive scaffold for drug discovery efforts.

In the realm of pharmaceutical research, 4-(6-(Hydroxymethylpyridin-2-yl)hexanenitrile has been explored for its potential to modulate various biological pathways. For instance, preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in inflammatory responses. This aligns with the growing interest in developing targeted therapies that leverage small molecules to regulate complex biological processes. The compound's ability to interact with specific targets while maintaining structural integrity makes it a valuable asset in medicinal chemistry.

The synthesis of 4-(6-(Hydroxymethylpyridin-2-yl)hexanenitrile involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. These synthetic routes have been optimized to ensure high yields and purity, which are critical for subsequent biological evaluations. The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) has facilitated the characterization of the compound's structural features, providing confidence in its identity and purity.

Beyond its pharmaceutical applications, 4-(6-(Hydroxymethylpyridin-2-yl)hexanenitrile has shown promise in agricultural research. Its structural motifs are reminiscent of known bioactive compounds that exhibit herbicidal or pesticidal properties. By investigating the interactions between this compound and biological targets in plants, researchers aim to identify novel agrochemicals that offer improved efficacy while minimizing environmental impact. This approach is particularly relevant in the context of sustainable agriculture, where there is an increasing demand for eco-friendly solutions.

The development of new methodologies for studying 4-(6-(Hydroxymethylpyridin-2-yl)hexanenitrile has also been a focus of recent research efforts. Techniques such as high-throughput screening and computational modeling have enabled scientists to rapidly assess the compound's biological activity and optimize its properties for specific applications. These advancements have not only accelerated the discovery process but also provided deeper insights into the mechanisms by which small molecules interact with biological systems.

In conclusion, 4-(6-(Hydroxymethylpyridin-2-yl)hexanenitrile represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features, coupled with its versatility as a synthetic intermediate, make it an invaluable tool for developing novel therapeutics and agrochemicals. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of the most challenging problems in modern science.